4-(propylsulfanyl)butan-2-amine hydrochloride
Overview
Description
4-(propylsulfanyl)butan-2-amine hydrochloride is a chemical compound with the molecular formula C7H18ClNS and a molecular weight of 183.74 g/mol . It is a hydrochloride salt form of an amine, characterized by the presence of a propylsulfanyl group attached to a butan-2-amine backbone.
Preparation Methods
The synthesis of 4-(propylsulfanyl)butan-2-amine hydrochloride typically involves nucleophilic substitution reactions. One common method is the alkylation of ammonia or primary amines with haloalkanes. For instance, the reaction of 4-chlorobutan-2-amine with propyl mercaptan under basic conditions can yield the desired product. Industrial production methods often involve similar synthetic routes but are optimized for large-scale production, ensuring high yield and purity .
Chemical Reactions Analysis
4-(propylsulfanyl)butan-2-amine hydrochloride undergoes various chemical reactions, including:
Oxidation: The sulfur atom in the propylsulfanyl group can be oxidized to form sulfoxides or sulfones using oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.
Reduction: The compound can be reduced to its corresponding amine using reducing agents such as lithium aluminum hydride.
Scientific Research Applications
4-(propylsulfanyl)butan-2-amine hydrochloride has several applications in scientific research:
Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.
Biology: The compound can be used in studies involving amine metabolism and enzyme interactions.
Mechanism of Action
The mechanism of action of 4-(propylsulfanyl)butan-2-amine hydrochloride involves its interaction with biological targets, primarily through its amine group. It can act as a ligand for various receptors or enzymes, modulating their activity. The propylsulfanyl group may also contribute to its binding affinity and specificity for certain molecular targets .
Comparison with Similar Compounds
Similar compounds to 4-(propylsulfanyl)butan-2-amine hydrochloride include other alkylamines and sulfanyl-substituted amines. For example:
Butylamine: A simple alkylamine with similar properties but lacks the sulfanyl group.
Propylamine: Another alkylamine with a shorter carbon chain.
4-(methylsulfanyl)butan-2-amine: A compound with a similar structure but with a methylsulfanyl group instead of a propylsulfanyl group. The presence of the propylsulfanyl group in this compound provides unique chemical properties, such as increased lipophilicity and potential for specific biological interactions.
Properties
CAS No. |
2742657-55-0 |
|---|---|
Molecular Formula |
C7H18ClNS |
Molecular Weight |
183.7 |
Purity |
95 |
Origin of Product |
United States |
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